Cas no 1805941-53-0 (3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine
• CAS No: 1805941-53-0
• MF: C₉H₄ClF₈NO
• MW: 329.574389457703
• CID: 4812372
• Update Time: 2025-05-19

3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C9H4ClF8NO/c10-1-3-5(7(11)12)19-2-4(8(13,14)15)6(3)20-9(16,17)18/h2,7H,1H2
• InChI Key： RQLQTIPIHNDBHN-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(C(F)(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 320
• XLogP3: 4
• Topological Polar Surface Area: 22.1

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine

3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine, with the CAS number 1805941-53-0, is a highly substituted pyridine derivative that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This molecule is characterized by its complex structure, featuring multiple fluorinated substituents, which endow it with unique electronic and physical properties. The presence of a chloromethyl group at position 3, a difluoromethyl group at position 2, a trifluoromethoxy group at position 4, and a trifluoromethyl group at position 5 makes this compound a prime candidate for various applications in modern chemical research.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of optoelectronics. The fluorinated substituents on the pyridine ring significantly influence the molecule's electronic properties, such as its band gap and charge transport characteristics. These properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic (OPV) devices. Researchers have demonstrated that incorporating this compound into OLED architectures can enhance device efficiency and stability, paving the way for its application in next-generation display technologies.

In addition to its electronic applications, this compound has also shown promise in medicinal chemistry. The pyridine ring serves as a versatile scaffold for drug design, and the fluorinated substituents can modulate the molecule's bioavailability and pharmacokinetic properties. Recent investigations have explored its potential as a lead compound for anti-cancer drug development. Preclinical studies indicate that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its potential as a novel therapeutic agent.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern fluorination methods. Key steps include the introduction of fluorinated substituents via electrophilic substitution reactions and subsequent functionalization to achieve the desired substitution pattern. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the chloromethyl group at position 3.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under various conditions. Its solubility in common organic solvents, thermal stability, and reactivity towards nucleophilic aromatic substitution have been characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and differential scanning calorimetry (DSC). These studies provide valuable insights into its suitability for different applications.

From an environmental perspective, understanding the fate and transport of this compound in natural systems is crucial. Recent research has focused on its degradation pathways under aerobic and anaerobic conditions, as well as its potential impact on aquatic ecosystems. Preliminary findings suggest that this compound undergoes slow biodegradation under aerobic conditions, raising concerns about its long-term environmental persistence.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-4-(trifluoromethoxy)-5-(trifluoromethyl)pyridine represents a fascinating example of how complex molecular architectures can be harnessed for diverse applications across multiple disciplines. Its unique combination of electronic properties, synthetic accessibility, and biological activity positions it as a valuable tool for advancing modern chemical research. As ongoing studies continue to uncover new aspects of this compound's behavior, it is likely to play an increasingly important role in both academic and industrial settings.